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Compound of Interest

Compound Name: Pentyl valerate

Cat. No.: B1667271 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending beyond the bench to the proper disposal of chemical

waste. This guide provides essential, immediate safety and logistical information for the

operational disposal of pentyl valerate, ensuring the protection of personnel and the

environment.

Pentyl valerate, a combustible liquid, requires careful handling during its disposal process.[1]

[2] Adherence to established hazardous waste management procedures is not only a best

practice but also a regulatory requirement.[3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE), including eye shields, gloves, and a suitable

respirator filter.[5] Work should be conducted in a well-ventilated area, away from heat, sparks,

open flames, or any other ignition sources.[1][2][6][7]

In the event of a spill, contain the leakage and collect it with an electrically protected vacuum

cleaner or by wet-brushing.[1] The collected material, along with any contaminated absorbents,

must be placed in a suitable, closed container for disposal and treated as hazardous waste.[1]

[8]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667271?utm_src=pdf-interest
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.chemicalbook.com/msds/pentyl-valerate.pdf
https://www.synerzine.com/docs/sds/W0133%20SDS%20(US-English).pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94565
https://www.chemicalbook.com/msds/pentyl-valerate.pdf
https://www.synerzine.com/docs/sds/W0133%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA148540F&productDescription=ETHYL+VALERATE+98%25+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/P1929
https://www.chemicalbook.com/msds/pentyl-valerate.pdf
https://www.chemicalbook.com/msds/pentyl-valerate.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For quick reference, the key quantitative data for pentyl valerate is summarized in the table

below.

Property Value

Molecular Formula C10H20O2

Molecular Weight 172.26 g/mol [5]

Boiling Point 201-203 °C[5]

Flash Point 81 °C (177.8 °F) - closed cup[5]

Density 0.865 g/mL at 20 °C[5]

Storage Class 10 - Combustible liquids[5]

Experimental Protocols: Disposal Methodology
The primary recommended method for the disposal of pentyl valerate is through a licensed

professional waste disposal service or by incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1] Under no circumstances should pentyl valerate be disposed of

down the drain.[3][9]

Step-by-Step Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of pentyl valerate,

from initial handling to final removal.
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Preparation Phase

Waste Collection & Containerization

Storage & Segregation

Disposal Phase

1. Don Personal Protective
Equipment (PPE)

2. Work in a Well-Ventilated
Area Away from Ignition Sources

3. Transfer Waste Pentyl Valerate
to a Designated, Compatible

Waste Container

4. Securely Seal the Container

5. Label the Container Clearly:
'Hazardous Waste - Pentyl Valerate'

6. Store in a Designated Satellite
Accumulation Area

7. Segregate from Incompatible
Chemicals (e.g., Oxidizers)

8. Arrange for Pickup by a
Licensed Waste Disposal Service

9. Document Waste Transfer

Click to download full resolution via product page

Pentyl Valerate Disposal Workflow
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Detailed Disposal Procedures
Waste Identification and Minimization: Treat all unwanted pentyl valerate as hazardous

waste.[8] To minimize waste generation, only purchase and use the amount of pentyl
valerate necessary for your procedures.[3]

Container Management:

Use a designated, appropriate container for the collection of pentyl valerate waste. The

original container is often a suitable choice.[8]

Ensure the container is in good condition, free of leaks, and compatible with pentyl
valerate.[8] Plastic containers are often preferred for hazardous waste when compatibility

is not an issue.[9]

Never mix pentyl valerate with other waste streams unless compatibility has been

confirmed.[10][11]

Keep the waste container securely closed except when adding waste.[3][12]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Pentyl Valerate".[9]

The label should also include the date of waste generation, the location of origin (e.g., lab

and room number), and the name of the principal investigator.[9]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.

[3]

Ensure the storage area is away from heat sources and direct sunlight.[13]

Segregate pentyl valerate waste from incompatible materials, such as strong oxidizing

agents.[10][11]
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Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for the pickup and disposal of the pentyl
valerate waste.[1][3]

Follow all institutional and regulatory procedures for waste manifest and tracking.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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